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Compound of Interest

Compound Name: Sodium undecanoate

Cat. No.: B3044268 Get Quote

Sodium Undecanoate: Physicochemical
Properties
Sodium undecanoate, the sodium salt of undecanoic acid, is a chemical compound with

applications in various scientific fields. This document outlines its core physicochemical

properties.

Molecular Formula and Weight
The molecular and physical properties of sodium undecanoate are summarized in the table

below.

Property Value Source

Molecular Formula C11H21NaO2 [1][2]

Molecular Weight 208.27 g/mol [1][2]

Alternate Molecular Formula C11H22O2.Na [3]

Alternate Molecular Weight 209.28 g/mol

The slight variation in molecular formula and weight is due to the representation of the sodium

salt. The formula C11H21NaO2 and corresponding weight of 208.27 g/mol represent the
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anhydrous salt. The alternate formula, C11H22O2.Na, and its associated molecular weight of

209.28 g/mol , account for the separate masses of undecanoic acid and a sodium ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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